Cas no 931374-81-1 (1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 931374-81-1
• MF: C₁₅H₁₅FN₂O₃
• MW: 290.289607286453
• MDL: MFCD09271357
• CID: 3156826
• PubChem ID: 16489212
• Update Time: 2025-06-08

1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-(5-Fluoro-1H-indol-3-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-oxopyrrolidine-3-carboxylic acid
• LS-03089
• FF119448
• AKOS016345620
• AKOS003394542
• ALBB-009453
• CS-0319050
• STK288501
• 931374-81-1
• H25159
• 3-pyrrolidinecarboxylic acid, 1-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-oxo-
• MFCD09271357
• 1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD09271357
• Inchi： 1S/C15H15FN2O3/c16-11-1-2-13-12(6-11)9(7-17-13)3-4-18-8-10(15(20)21)5-14(18)19/h1-2,6-7,10,17H,3-5,8H2,(H,20,21)
• InChI Key： SAKWBNZRGBQYJB-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CCN1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 290.10667051Da
• Monoisotopic Mass: 290.10667051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.4Ų

Additional information on 1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid

Comprehensive Overview of 1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 931374-81-1)

1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 931374-81-1) is a fluorinated indole derivative with a pyrrolidine carboxylic acid backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The presence of the 5-fluoroindole moiety and the 5-oxopyrrolidine-3-carboxylic acid group makes it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders.

Recent studies highlight the growing interest in fluorinated indole compounds like 1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid. Researchers are exploring its role in modulating serotonin receptors and other neurotransmitter systems, which are critical in treating conditions such as depression, anxiety, and neurodegenerative diseases. The compound's CAS No. 931374-81-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge biomedical research.

From a synthetic chemistry perspective, the compound's structure offers versatility for further derivatization. The pyrrolidine-3-carboxylic acid segment is a common pharmacophore found in many bioactive molecules, enhancing its appeal for medicinal chemistry. Additionally, the 5-fluoro substitution on the indole ring improves metabolic stability and bioavailability, addressing key challenges in drug development.

In the context of current trends, 1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid aligns with the demand for novel small-molecule therapeutics. Searches for "fluorinated indole derivatives in drug discovery" and "pyrrolidine carboxylic acid applications" have surged, indicating its prominence in scientific discourse. The compound's potential as a neuroprotective agent or enzyme inhibitor further fuels its exploration.

Quality control and analytical characterization of CAS No. 931374-81-1 are also critical topics. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity, meeting the stringent requirements of preclinical studies. Researchers often inquire about "synthetic routes for 5-fluoroindole derivatives" and "analytical methods for pyrrolidine carboxylic acids," underscoring the compound's technical significance.

Beyond pharmaceuticals, 1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid has potential applications in agrochemicals and materials science. Its fluorinated structure may contribute to developing eco-friendly pesticides or functional materials with unique properties. This multidisciplinary relevance makes it a subject of interest across industries.

In summary, 1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 931374-81-1) represents a versatile and high-value compound in modern research. Its structural complexity, therapeutic potential, and broad applicability position it at the forefront of scientific innovation. As investigations continue, this compound is poised to play a pivotal role in advancing drug discovery and beyond.